Cas no 1955564-48-3 ((2-methoxy-1,4-dihydropyridin-4-ylidene)(nitroso)methanamine)

• Product Name: (2-methoxy-1,4-dihydropyridin-4-ylidene)(nitroso)methanamine
• CAS No: 1955564-48-3
• CID: 4631776
• Update Time: 2025-10-21

(2-methoxy-1,4-dihydropyridin-4-ylidene)(nitroso)methanamine Chemical and Physical Properties

Names and Identifiers

• (2-methoxy-1,4-dihydropyridin-4-ylidene)(nitroso)methanamine

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Dihydropyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Dihydropyridines

Additional information on (2-methoxy-1,4-dihydropyridin-4-ylidene)(nitroso)methanamine

Introduction to (2-methoxy-1,4-dihydropyridin-4-ylidene)(nitroso)methanamine (CAS No. 1955564-48-3)

(2-methoxy-1,4-dihydropyridin-4-ylidene) (nitroso)methanamine), identified by its CAS number CAS No. 1955564-48-3, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic molecule, featuring a pyridine core modified with methoxy and nitroso functional groups, has garnered attention for its potential applications in medicinal chemistry and drug discovery. The unique structural and electronic properties of this compound make it a valuable candidate for further exploration in various chemical and biological contexts.

The molecular structure of (2-methoxy-1,4-dihydropyridin-4-ylidene) (nitroso)methanamine consists of a six-membered aromatic ring with an appended methoxy group at the 2-position and a nitroso substituent at the 4-position. The presence of these functional groups imparts distinct reactivity and binding capabilities, which are crucial for its role in synthetic chemistry and pharmacological applications. The nitroso group, in particular, is known for its ability to participate in redox reactions and coordinate with transition metals, making it a versatile component in the design of complex molecular systems.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their therapeutic potential. Pyridine derivatives, such as (2-methoxy-1,4-dihydropyridin-4-ylidene) (nitroso)methanamine, have been extensively studied due to their broad spectrum of biological activities. These compounds often exhibit inhibitory effects on various enzymes and receptors, making them promising candidates for the treatment of neurological disorders, cardiovascular diseases, and inflammatory conditions. The methoxy group in the molecule enhances its solubility and bioavailability, which are critical factors in drug design.

The synthesis of (2-methoxy-1,4-dihydropyridin-4-ylidene) (nitroso)methanamine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired pyridine core. The introduction of the nitroso group is particularly challenging due to its sensitivity to environmental factors such as oxygen and light. However, recent advances in protective group strategies and controlled reaction conditions have improved the yield and purity of this compound.

The pharmacological properties of (2-methoxy-1,4-dihydropyridin-4-ylidene) (nitroso)methanamine have been investigated through both computational modeling and experimental studies. Computational techniques such as density functional theory (DFT) have been used to predict the binding affinities of this compound to various biological targets. These studies suggest that it may interact with enzymes involved in metabolic pathways relevant to cancer progression and neurodegeneration. Experimental validation through enzyme inhibition assays has confirmed these predictions, providing further evidence for its therapeutic potential.

In addition to its pharmacological applications, (2-methoxy-1,4-dihydropyridin-4-ylidene) (nitroso)methanamine has shown promise in materials science research. Its ability to coordinate with transition metals makes it a suitable candidate for designing metallo-supramolecular complexes with applications in catalysis and sensing. These complexes can be tailored for specific functionalities by modifying the ligand environment around the metal center. Such materials are particularly useful in environmental remediation technologies where they can facilitate the degradation of pollutants or detect trace amounts of hazardous substances.

The future prospects for (2-methoxy-1,4-dihydropyridin-4-ylidene) (nitroso)methanamine are vast and multifaceted. Ongoing research aims to optimize its synthesis for large-scale production while maintaining high purity standards. Additionally, new derivatives are being explored to enhance its biological activity and reduce potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound from laboratory research to clinical applications.

In conclusion, (2-methoxy-1,4-dihydropyridin-4-ylidene) (nitroso)methanamine (CAS No. 1955564-48-3) is a structurally unique compound with significant potential in pharmaceutical chemistry and materials science. Its distinctive properties make it a valuable tool for drug discovery and the development of advanced materials. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most pressing challenges in medicine and technology.